519-02-8

Matrine

In Stock

• CAS RN:
• 519-02-8

• Formula:
• C15H24N2O

• InChI:
• InChI=1S/C15H24N2O/c18-14-7-1-6-13-12-5-3-9-16-8-2-4-11(15(12)16)10-17(13)14/h11-13,15H,1-10H2/t11-,12+,13+,15-/m0/s1

• InChIKey:
• ZSBXGIUJOOQZMP-JLNYLFASSA-N

• Active alkaloid extract from Sophora flavescens. Various pharmacological effects including antineoplastic, antifibrotic, anti-inflammatory, and antitumor activities. Induces apoptosis by collapsing mitochondrial membrane potential. Inhibits C. parvum infection and potential therapeutic agent for enterovirus 71 infection.
  Matrine is an alkaloid found in S. flavescens roots that has diverse biological activities. It inhibits LPS-induced splenocyte proliferation and release of IL-1 and IL-6 from mouse peritoneal macrophages in vitro. In mice, administration of matrine inhibits the development of LPS-induced hepatitis in a dose-dependent manner. Matrine reduces production of the hepatitis B surface antigen (HBsAG) and serum antigen (HBeAG) with IC50 values of 0.75 and 3.35 mg/mL, respectively, in vitro and inhibits viral replication in a duck model of hepatitis B. In vitro, ma...

7-Chloro-1H-indazole-3-carbaldehyde

In Stock

• CAS RN:
• 885519-02-8

• Formula:
• C8H5ClN2O

• InChI:
• InChI=1S/C8H5ClN2O/c9-6-3-1-2-5-7(4-12)10-11-8(5)6/h1-4H,(H,10,11)

• InChIKey:
• XDIRYFSRHLGYFR-UHFFFAOYSA-N

• 7-Chloro-1H-indazole-3-carbaldehyde is a useful research compound. Its molecular formula is C8H5ClN2O and its molecular weight is 180.59 g/mol. The purity is usually 95%.